Cas no 84697-05-2 (Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxododecyl)amino]propyl]-, chloride (1:1))
84697-05-2 structure
Product Name:Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxododecyl)amino]propyl]-, chloride (1:1)
CAS No:84697-05-2
MF:C24H42Cl2N2O
MW:445.509085178375
CID:723455
PubChem ID:3020075
Update Time:2025-04-19
Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxododecyl)amino]propyl]-, chloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxododecyl)amino]propyl]-, chloride (1:1)
- (4-chlorophenyl)methyl-[3-(dodecanoylamino)propyl]-dimethylazanium,chloride
- (p-chlorobenzyl)dimethyl[3-[(1-oxododecyl)amino]propyl]ammonium chloride
- (p-Chlorobenzyl)dimethyl(3-((1-oxododecyl)amino)propyl)ammonium chloride
- EINECS 283-714-7
- 84697-05-2
- NS00059337
-
- Inchi: 1S/C24H41ClN2O.ClH/c1-4-5-6-7-8-9-10-11-12-14-24(28)26-19-13-20-27(2,3)21-22-15-17-23(25)18-16-22;/h15-18H,4-14,19-21H2,1-3H3;1H
- InChI Key: VOOJAJLCDLZCHH-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C[N+](C)(C)CCCNC(CCCCCCCCCCC)=O.[Cl-]
Computed Properties
- Exact Mass: 444.26700
- Monoisotopic Mass: 444.267419
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 16
- Complexity: 392
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1
Experimental Properties
- PSA: 29.10000
- LogP: 3.73850
Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxododecyl)amino]propyl]-, chloride (1:1) Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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